Cas no 1007112-51-7 (Methyl 2-amino-1,3-benzoxazole-4-carboxylate)

Methyl 2-amino-1,3-benzoxazole-4-carboxylate is a heterocyclic organic compound featuring a benzoxazole core functionalized with an amino group at the 2-position and a methyl ester at the 4-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The ester moiety enhances reactivity for further derivatization, while the amino group offers a handle for selective modifications. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial applications. The compound’s well-defined reactivity profile supports its use in constructing complex heterocyclic frameworks.

Methyl 2-amino-1,3-benzoxazole-4-carboxylate structure

1007112-51-7 structure

Product Name:Methyl 2-amino-1,3-benzoxazole-4-carboxylate

CAS No:1007112-51-7

MF:C₉H₈N₂O₃

MW:192.1714220047

CID:4558794

PubChem ID:66873567

Update Time:2025-10-31

Methyl 2-amino-1,3-benzoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-aminobenzo[d]oxazole-4-carboxylate
- Methyl 2-amino-1,3-benzoxazole-4-carboxylate
- Z1262645740
- SCHEMBL1004337
- JPOWPIRBUDTROX-UHFFFAOYSA-N
- G75331
- methyl 2-aminobenzoxazole-4-carboxylate
- BS-29905
- methyl2-aminobenzo[d]oxazole-4-carboxylate
- 1007112-51-7
- EN300-6478736
- Inchi： 1S/C9H8N2O3/c1-13-8(12)5-3-2-4-6-7(5)11-9(10)14-6/h2-4H,1H3,(H2,10,11)
- InChI Key： JPOWPIRBUDTROX-UHFFFAOYSA-N
- SMILES： O1C2=CC=CC(C(OC)=O)=C2N=C1N

Computed Properties

Exact Mass: 192.053492g/mol
Monoisotopic Mass: 192.053492g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 192.17g/mol
XLogP3: 1.3
Topological Polar Surface Area: 78.4Å²

Methyl 2-amino-1,3-benzoxazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6478736-0.05g	methyl 2-amino-1,3-benzoxazole-4-carboxylate	1007112-51-7	95.0%	0.05g	$69.0	2025-03-15
Enamine	EN300-6478736-0.1g	methyl 2-amino-1,3-benzoxazole-4-carboxylate	1007112-51-7	95.0%	0.1g	$105.0	2025-03-15
Enamine	EN300-6478736-0.25g	methyl 2-amino-1,3-benzoxazole-4-carboxylate	1007112-51-7	95.0%	0.25g	$149.0	2025-03-15
Enamine	EN300-6478736-0.5g	methyl 2-amino-1,3-benzoxazole-4-carboxylate	1007112-51-7	95.0%	0.5g	$284.0	2025-03-15
Enamine	EN300-6478736-1.0g	methyl 2-amino-1,3-benzoxazole-4-carboxylate	1007112-51-7	95.0%	1.0g	$385.0	2025-03-15
Enamine	EN300-6478736-2.5g	methyl 2-amino-1,3-benzoxazole-4-carboxylate	1007112-51-7	95.0%	2.5g	$754.0	2025-03-15
Enamine	EN300-6478736-5.0g	methyl 2-amino-1,3-benzoxazole-4-carboxylate	1007112-51-7	95.0%	5.0g	$1115.0	2025-03-15
Enamine	EN300-6478736-10.0g	methyl 2-amino-1,3-benzoxazole-4-carboxylate	1007112-51-7	95.0%	10.0g	$1654.0	2025-03-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00812847-1g	Methyl 2-aminobenzo[d]oxazole-4-carboxylate	1007112-51-7	97%	1g	￥10864.0	2023-04-06
1PlusChem	1P00H9RK-50mg	Methyl 2-amino-1,3-benzoxazole-4-carboxylate	1007112-51-7	95%	50mg	$201.00	2023-12-27

Methyl 2-amino-1,3-benzoxazole-4-carboxylate Production Method

Production Method 1

176032-29-4

1007112-51-7

851075-63-3

Reaction Conditions

1.1 Reagents: Potassium carbonate , Trifluoromethanesulfonic acid , Lithium perchlorate Solvents: Acetonitrile ; rt
1.2 Reagents: Piperidine ; 3 h, 70 °C

Reference

Electrochemical Intramolecular C-H Amination: Synthesis of Benzoxazoles and Benzothiazoles

Morofuji, Tatsuya; Shimizu, Akihiro; Yoshida, Jun-ichi, Chemistry - A European Journal, 2015, 21(8), 3211-3214